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Cat. No.: B1669607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cremastranone, a naturally occurring homoisoflavanone, has emerged as a compound of

significant interest in the fields of oncology and ophthalmology due to its potent anti-angiogenic

and anti-cancer properties. Isolated from plants such as Cremastra appendiculata, this

molecule has demonstrated the ability to inhibit key processes in tumor growth and eye

diseases characterized by abnormal blood vessel formation.[1][2] This technical guide provides

a comprehensive overview of Cremastranone's chemical structure, physicochemical

properties, synthesis, and biological activities, including detailed experimental protocols and an

exploration of its mechanism of action.

Chemical Structure and Physicochemical Properties
Cremastranone is chemically known as 5,7-dihydroxy-3-(3-hydroxy-4-methoxybenzyl)-6-

methoxychroman-4-one.[1][3] It belongs to the 3-benzyl-4-chromanone class of

homoisoflavanones.[1] The structural and physical properties of Cremastranone are

summarized in the table below.
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Property Value Reference

IUPAC Name

5,7-dihydroxy-3-[(3-hydroxy-4-

methoxyphenyl)methyl]-6-

methoxy-2,3-dihydrochromen-

4-one

[1]

Chemical Formula C₁₈H₁₈O₇ [1]

Molecular Weight 346.34 g/mol [1]

SMILES Code

O=C1C(CC2=CC=C(OC)C(O)

=C2)COC3=C1C(O)=C(OC)C(

O)=C3

[1]

Appearance Solid

Oral Bioavailability Poor

Metabolism Rapid

Synthesis of Cremastranone
The first total synthesis of racemic Cremastranone was achieved in six steps with an overall

yield of 26.8%.[1] The synthetic pathway provides a scalable method for producing

Cremastranone and its analogs for further investigation.[1]

Synthetic Workflow Diagram
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4'-benzyloxy-6'-hydroxy-2',3'-dimethoxyacetophenone Aldol Condensation
(isovanillin)

Step 1
Chalcone Catalytic Hydrogenation

(H2, Pd/C)
Step 2

Dihydrochalcone Cyclization
(paraformaldehyde, pyrrolidine)

Step 3-4
4-Chromanone Selective Demethylation

(TMSI)
Step 5-6

Cremastranone

Cremastranone Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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